Cas no 199851-52-0 (Isocudraniaxanthone B)

Isocudraniaxanthone B is a naturally occurring xanthone derivative isolated from the genus Cudrania, known for its complex polycyclic structure and bioactive potential. This compound exhibits notable antioxidant and anti-inflammatory properties, making it a subject of interest in pharmacological research. Its unique molecular framework, featuring a xanthone core with hydroxyl and prenyl substituents, contributes to its selective interactions with biological targets. Isocudraniaxanthone B has demonstrated promising activity in preliminary studies, particularly in modulating oxidative stress and inflammatory pathways. Its structural specificity and stability under physiological conditions further enhance its suitability for further investigation in therapeutic applications.

Isocudraniaxanthone B structure

Product Name:Isocudraniaxanthone B

CAS No:199851-52-0

MF:C₁₉H₁₈O₆

MW:342.342626094818

CID:2717743

PubChem ID:10831150

Update Time:2025-05-27

Isocudraniaxanthone B Chemical and Physical Properties

Names and Identifiers

- Isocudraniaxanthone B
- 4-(1,1-Dimethyl-2-propenyl)-1,5,6-trihydroxy-3-methoxy-9H-xanthen-9-one
- [ "" ]
- BDBM50175014
- HY-N8345
- AKOS040761878
- CHEMBL199304
- 1,5,6-trihydroxy-3-methoxy-4-(2-methylbut-3-en-2-yl)xanthen-9-one
- CS-0143396
- 1,5,6-trihydroxy-3-methoxy-4-(2-methylbut-3-en-2-yl)-9H-xanthen-9-one
- 199851-52-0
- DA-54408
- Inchi： 1S/C19H18O6/c1-5-19(2,3)14-12(24-4)8-11(21)13-15(22)9-6-7-10(20)16(23)17(9)25-18(13)14/h5-8,20-21,23H,1H2,2-4H3
- InChI Key： PELOBHLTYBBGDO-UHFFFAOYSA-N
- SMILES： O1C2C(=C(C=CC=2C(C2=C(C=C(C(=C12)C(C=C)(C)C)OC)O)=O)O)O

Computed Properties

Exact Mass: 342.11033829g/mol
Monoisotopic Mass: 342.11033829g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 532
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 96.2Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 580.0±50.0 °C at 760 mmHg
Flash Point: 211.3±23.6 °C
Solubility: Insuluble (7.2E-5 g/L) (25 ºC),
Vapor Pressure: 0.0±1.7 mmHg at 25°C

Isocudraniaxanthone B Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Isocudraniaxanthone B Pricemore >>

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